Cas no 2580095-81-2 (ethyl (2S,4S)-4-(methoxymethyl)pyrrolidine-2-carboxylate)

Ethyl (2S,4S)-4-(methoxymethyl)pyrrolidine-2-carboxylate is a chiral pyrrolidine derivative characterized by its stereospecific (2S,4S) configuration and functionalized with a methoxymethyl group at the 4-position and an ethyl ester at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules, owing to its rigid pyrrolidine scaffold and modifiable functional groups. Its stereochemistry makes it valuable for asymmetric synthesis, while the ester group allows for further derivatization. The methoxymethyl substituent enhances solubility and reactivity, facilitating its use in complex transformations. This product is typically employed under controlled conditions to ensure purity and stereochemical integrity.

ethyl (2S,4S)-4-(methoxymethyl)pyrrolidine-2-carboxylate structure

2580095-81-2 structure

Product Name:ethyl (2S,4S)-4-(methoxymethyl)pyrrolidine-2-carboxylate

CAS No:2580095-81-2

MF:C₉H₁₇NO₃

MW:187.236182928085

CID:5656647

PubChem ID:165887975

Update Time:2025-05-21

ethyl (2S,4S)-4-(methoxymethyl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- (4S)-4-(Methoxymethyl)-L-proline ethyl ester
- EN300-27730887
- 2580095-81-2
- ethyl (2S,4S)-4-(methoxymethyl)pyrrolidine-2-carboxylate
- Inchi： 1S/C9H17NO3/c1-3-13-9(11)8-4-7(5-10-8)6-12-2/h7-8,10H,3-6H2,1-2H3/t7-,8-/m0/s1
- InChI Key： IQXQBYATXPWEJN-YUMQZZPRSA-N
- SMILES： O(C)C[C@@H]1CN[C@H](C(=O)OCC)C1

Computed Properties

Exact Mass: 187.12084340g/mol
Monoisotopic Mass: 187.12084340g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 5
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 47.6Å²

ethyl (2S,4S)-4-(methoxymethyl)pyrrolidine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-27730887-1g	ethyl (2S,4S)-4-(methoxymethyl)pyrrolidine-2-carboxylate	2580095-81-2		1g	$671.0	2023-09-10
Enamine	EN300-27730887-5g	ethyl (2S,4S)-4-(methoxymethyl)pyrrolidine-2-carboxylate	2580095-81-2		5g	$1945.0	2023-09-10
Enamine	EN300-27730887-10g	ethyl (2S,4S)-4-(methoxymethyl)pyrrolidine-2-carboxylate	2580095-81-2		10g	$2884.0	2023-09-10
Enamine	EN300-27730887-0.05g	ethyl (2S,4S)-4-(methoxymethyl)pyrrolidine-2-carboxylate	2580095-81-2	95.0%	0.05g	$563.0	2025-03-19
Enamine	EN300-27730887-0.1g	ethyl (2S,4S)-4-(methoxymethyl)pyrrolidine-2-carboxylate	2580095-81-2	95.0%	0.1g	$591.0	2025-03-19
Enamine	EN300-27730887-0.25g	ethyl (2S,4S)-4-(methoxymethyl)pyrrolidine-2-carboxylate	2580095-81-2	95.0%	0.25g	$617.0	2025-03-19
Enamine	EN300-27730887-0.5g	ethyl (2S,4S)-4-(methoxymethyl)pyrrolidine-2-carboxylate	2580095-81-2	95.0%	0.5g	$645.0	2025-03-19
Enamine	EN300-27730887-1.0g	ethyl (2S,4S)-4-(methoxymethyl)pyrrolidine-2-carboxylate	2580095-81-2	95.0%	1.0g	$671.0	2025-03-19
Enamine	EN300-27730887-2.5g	ethyl (2S,4S)-4-(methoxymethyl)pyrrolidine-2-carboxylate	2580095-81-2	95.0%	2.5g	$1315.0	2025-03-19
Enamine	EN300-27730887-5.0g	ethyl (2S,4S)-4-(methoxymethyl)pyrrolidine-2-carboxylate	2580095-81-2	95.0%	5.0g	$1945.0	2025-03-19

ethyl (2S,4S)-4-(methoxymethyl)pyrrolidine-2-carboxylate Related Literature

1. Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature

Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
2. Emergence of microfluidic wearable technologies

Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
3. Dissolved oxygen sensor based on fluorescence quenching of oxygen-sensitive ruthenium complexes immobilized in sol–gel-derived porous silica coatings

Analyst, 1996,121, 785-788
4. Examination of deposit in commercial diluted phosphoric acid

Analyst, 1880,5, 146-147
5. Distinct correlation between (CN2)x units and pores: a low-cost method for predesigned wide range control of micropore size of porous carbon†

Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966

Additional information on ethyl (2S,4S)-4-(methoxymethyl)pyrrolidine-2-carboxylate

Comprehensive Overview of Ethyl (2S,4S)-4-(Methoxymethyl)Pyrrolidine-2-Carboxylate (CAS No. 2580095-81-2)

The compound ethyl (2S,4S)-4-(methoxymethyl)pyrrolidine-2-carboxylate (CAS No. 2580095-81-2) is a chiral pyrrolidine derivative with significant applications in pharmaceutical synthesis and organic chemistry. Its unique stereochemistry and functional groups make it a valuable intermediate for the development of bioactive molecules. The ethyl ester and methoxymethyl moieties enhance its solubility and reactivity, facilitating its use in asymmetric synthesis and drug discovery.

In recent years, the demand for chiral building blocks like ethyl (2S,4S)-4-(methoxymethyl)pyrrolidine-2-carboxylate has surged due to their role in designing enantioselective catalysts and therapeutic agents. Researchers and manufacturers frequently search for high-purity chiral intermediates, pyrrolidine derivatives, and custom synthesis services, reflecting the growing interest in precision chemistry. This compound’s CAS No. 2580095-81-2 is often queried in databases for its physicochemical properties, synthetic routes, and safety data.

The synthesis of ethyl (2S,4S)-4-(methoxymethyl)pyrrolidine-2-carboxylate typically involves stereocontrolled reactions, such as asymmetric hydrogenation or enzymatic resolution, to achieve the desired (2S,4S) configuration. Its methoxymethyl group offers versatility for further functionalization, making it a preferred choice for constructing complex molecular architectures. Industries emphasize green chemistry and sustainable synthesis, aligning with global trends to reduce environmental impact.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing CAS No. 2580095-81-2, ensuring compliance with regulatory standards. The compound’s stability under various conditions is a common topic in forums, alongside queries about scalable production methods and cost-effective alternatives. Its compatibility with peptide coupling reagents and protecting group strategies further expands its utility in multistep syntheses.

Beyond pharmaceuticals, ethyl (2S,4S)-4-(methoxymethyl)pyrrolidine-2-carboxylate finds niche applications in agrochemicals and material science. Innovations in biocatalysis and flow chemistry have streamlined its production, addressing challenges like racemization and yield optimization. As the scientific community explores AI-driven drug design and machine learning in synthesis planning, this compound’s relevance in high-throughput screening continues to grow.

In summary, ethyl (2S,4S)-4-(methoxymethyl)pyrrolidine-2-carboxylate (CAS No. 2580095-81-2) exemplifies the intersection of chiral chemistry and industrial innovation. Its adaptability to modern synthetic paradigms and alignment with ESG (Environmental, Social, and Governance) goals underscore its importance in advancing sustainable science.